Cas no 1807147-00-7 (Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-5-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-5-acetate
• CAS No: 1807147-00-7
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4804705
• Update Time: 2025-06-12

Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-5-acetate

• Inchi： 1S/C10H10F2INO2/c1-5-6(3-7(15)16-2)4-14-10(13)8(5)9(11)12/h4,9H,3H2,1-2H3
• InChI Key： RTJSPSAOKJBWRX-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C)=C(C=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-5-acetate

Methyl 3-(Difluoromethyl)-2-iodo-4-methylpyridine-5-acetate (CAS No. 1807147-00-7): An Overview of Its Properties and Applications

Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-5-acetate (CAS No. 1807147-00-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-5-acetate is notable for its difluoromethyl and iodo substituents, which confer specific chemical and biological properties. The difluoromethyl group is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it a valuable functional group in drug design. The iodo substituent, on the other hand, can influence the compound's reactivity and binding affinity to various biological targets.

Recent studies have highlighted the potential of Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-5-acetate in the development of new drugs for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific enzymes involved in inflammatory pathways. This finding suggests that it could be a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-5-acetate has also shown potential in the field of oncology. Research conducted at a leading pharmaceutical company revealed that this compound can selectively inhibit certain kinases that are overexpressed in cancer cells. This selective inhibition could lead to more targeted and effective cancer therapies with reduced side effects.

The synthesis of Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-5-acetate involves several well-defined steps, including the introduction of the difluoromethyl and iodo groups onto the pyridine ring. The synthetic route is optimized to ensure high yields and purity, making it suitable for large-scale production in industrial settings. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structure and purity of the final product.

The physical properties of Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-5-acetate are also well-characterized. It is a solid at room temperature with a melting point ranging from 120°C to 125°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), which facilitates its use in various biochemical assays and drug formulation processes.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. It should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The potential applications of Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-5-acetate extend beyond medicinal chemistry. Its unique properties make it a valuable intermediate in the synthesis of other complex molecules, including agrochemicals and materials science products. For example, researchers at a leading agricultural research institute have explored its use as an intermediate in the development of novel herbicides with improved selectivity and efficacy.

In conclusion, Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-5-acetate (CAS No. 1807147-00-7) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.